Cas no 1073353-77-1 (4-Carboxynaphthalene-1-boronic Acid Pinacol Ester)

• Product Name: 4-Carboxynaphthalene-1-boronic Acid Pinacol Ester
• CAS No: 1073353-77-1
• MF: C₁₇H₁₉BO₄
• MW: 298.141365289688
• MDL: MFCD09972180
• CID: 842386
• PubChem ID: 46738744
• Update Time: 2025-04-19

4-Carboxynaphthalene-1-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoic acid
• 4-Carboxynaphthalene-1-boronic acid, pinacol ester
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carboxylic acid
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoicacid
• BS-23158
• C17H19BO4
• AKOS015842227
• 4-Carboxynaphthalene-1-boronic acid,pinacol ester
• CS-0174736
• XH0265
• NMXHQGWOOPQLBS-UHFFFAOYSA-N
• 1073353-77-1
• DTXSID50674396
• MFCD09972180
• 4-Carboxynaphthalene-1-boronic acid pinacol ester
• SCHEMBL14630421
• F87392
• YSB35377
• 4-Carboxynaphthalene-1-boronic Acid Pinacol Ester

• MDL： MFCD09972180
• Inchi： 1S/C17H19BO4/c1-16(2)17(3,4)22-18(21-16)14-10-9-13(15(19)20)11-7-5-6-8-12(11)14/h5-10H,1-4H3,(H,19,20)
• InChI Key： NMXHQGWOOPQLBS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C(=O)O)C3C=CC=CC2=3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 298.13800
• Monoisotopic Mass: 298.1376392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 2.83720